Cas no 1016519-59-7 (6-(pyrrolidin-1-yl)pyridine-3-carbothioamide)

• Product Name: 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide
• CAS No: 1016519-59-7
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 4566821
• PubChem ID: 24690649
• Update Time: 2025-05-20

6-(pyrrolidin-1-yl)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-pyrrolidin-1-ylpyridine-3-carbothioamide
• 3-Pyridinecarbothioamide, 6-(1-pyrrolidinyl)-
• 6-(1-Pyrrolidinyl)-3-pyridinecarbothioamide
• 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide

• Inchi： 1S/C10H13N3S/c11-10(14)8-3-4-9(12-7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H2,11,14)
• InChI Key： YXWCEKIIMQJCMD-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC2)=CC=C1C(N)=S

Computed Properties

• Exact Mass: 207.083019g/mol
• Monoisotopic Mass: 207.083019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.3g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide

Introduction to 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide (CAS No. 1016519-59-7)

6-(pyrrolidin-1-yl)pyridine-3-carbothioamide, identified by its CAS number 1016519-59-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyridine core linked to a pyrrolidine moiety through an amide bond, with a thioamide group at the 3-position of the pyridine ring. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate enzyme activity and interact with biological targets.

The synthesis of 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide involves multi-step organic transformations, typically starting from commercially available precursors such as pyridine-3-carboxylic acid or its derivatives. The introduction of the pyrrolidine ring is often achieved through nucleophilic substitution or condensation reactions, while the thioamide functionality is typically incorporated via thiolysis or oxidation-reduction pathways. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring the compound meets the stringent requirements for preclinical and clinical studies.

In recent years, sulfonamide derivatives have been extensively studied for their therapeutic potential across various disease domains, including oncology, inflammation, and infectious diseases. The presence of both amide and thioamide groups in 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide suggests a high degree of versatility in terms of biological interactions. These functional groups can engage in hydrogen bonding, hydrophobic interactions, and metal coordination, making the compound a promising scaffold for drug design. Moreover, the pyrrolidine ring is known to enhance metabolic stability and bioavailability, which are critical factors in drug development.

The pharmacological profile of 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide has been investigated in several preclinical studies. Initial screenings have indicated potential activity against targets such as kinases and transcription factors, which are implicated in cancer progression. The compound's ability to modulate these pathways may lead to novel therapeutic strategies for treating resistant forms of malignancies. Additionally, its sulfonamide core has shown promise in inhibiting inflammatory cytokines, making it a candidate for anti-inflammatory drug development.

Molecular modeling studies have further elucidated the binding interactions of 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide with biological targets. Computational analyses have revealed that the compound can effectively occupy binding pockets on proteins through its aromatic and heterocyclic moieties. The amide and thioamide groups contribute to specific hydrogen bonding networks, enhancing binding affinity. These insights have guided the optimization of analogs with improved pharmacokinetic properties and target specificity.

The role of 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide in drug development extends beyond its direct biological activity. It serves as a valuable intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy. By leveraging its structural features, chemists can design derivatives that exhibit synergistic effects when combined with other drugs. This modular approach has accelerated the discovery pipeline for novel therapeutics in academic and industrial settings.

The regulatory landscape for compounds like 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new chemical entities undergo rigorous testing for safety and efficacy before entering clinical trials. The growing interest in sulfonamide derivatives has prompted updates to guidelines regarding their development and approval processes. Companies investing in this area must navigate these evolving regulations to bring innovative treatments to market efficiently.

The future directions for research on 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide include exploring its role in combination therapies and investigating its potential as an adjuvant in treating chronic diseases. Advances in biopharmaceutical technology have enabled high-throughput screening methods that can rapidly assess the activity of compounds like this one against diverse disease models. Such technologies are accelerating the pace at which new drugs are discovered and validated.

In conclusion, 6-(pyrrolidin-1-yl)pyridine-3-carbothioamide(CAS No. 1016519-59-7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential therapeutic applications. Its synthesis involves sophisticated organic transformations, while its pharmacological profile suggests utility in treating various diseases. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in shaping the future of medicine.